Cas no 72396-58-8 (1-(1,3,4-thiadiazol-2-yl)piperazine)

1-(1,3,4-thiadiazol-2-yl)piperazine structure
72396-58-8 structure
Product Name:1-(1,3,4-thiadiazol-2-yl)piperazine
CAS No:72396-58-8
MF:C6H10N4S
MW:170.235398769379
CID:549529
PubChem ID:20234069
Update Time:2025-04-19

1-(1,3,4-thiadiazol-2-yl)piperazine Chemical and Physical Properties

Names and Identifiers

    • Piperazine,1-(1,3,4-thiadiazol-2-yl)-
    • 1-(1,3,4-THIADIAZOL-2-YL)PIPERAZINE
    • 2-Piperazin-1-yl-1,3,4-thiadiazole
    • Piperazine, 1-(1,3,4-thiadiazol-2-yl)- (6CI,9CI)
    • 1-(1,3,4-Thiadiazol-2-yl)piperazin
    • 1-(1,3,4-thiadiazol-2-yl)-piperazine
    • 1-[1,3,4]thiadiazol-2-yl-piperazine
    • AG-G-84932
    • CTK5D6039
    • F2167-4870
    • 72396-58-8
    • AKOS013477447
    • SCHEMBL10845545
    • CS-0267686
    • EN300-151612
    • FT-0754176
    • DTXSID10603925
    • VGAQTZHPPPUQOM-UHFFFAOYSA-N
    • 2-(piperazin-1-yl)-1,3,4-thiadiazole
    • 1-(1,3,4-thiadiazol-2-yl)piperazine
    • Inchi: 1S/C6H10N4S/c1-3-10(4-2-7-1)6-9-8-5-11-6/h5,7H,1-4H2
    • InChI Key: VGAQTZHPPPUQOM-UHFFFAOYSA-N
    • SMILES: S1C=NN=C1N1CCNCC1

Computed Properties

  • Exact Mass: 170.0628
  • Monoisotopic Mass: 170.06261751g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 126
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.2
  • Topological Polar Surface Area: 69.3Ų

Experimental Properties

  • PSA: 41.05

1-(1,3,4-thiadiazol-2-yl)piperazine Pricemore >>

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Enamine
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